Cas no 412278-85-4 (Benzenemethanamine, 2-(ethylamino)-)

• Product Name: Benzenemethanamine, 2-(ethylamino)-
• CAS No: 412278-85-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 3977105
• PubChem ID: 20668674
• Update Time: 2025-09-28

Benzenemethanamine, 2-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(ethylamino)-
• CHEMBL1196712
• SCHEMBL6637583
• N-[2-(aminomethyl)phenyl]-N-ethylamine dihydrochloride
• G50784
• CS-0298642
• BDBM50161142
• 2-(aminomethyl)-N-ethylaniline
• EN300-359804
• AKOS011384997
• CHEMBL557976
• 412278-85-4

• Inchi： 1S/C9H14N2/c1-2-11-9-6-4-3-5-8(9)7-10/h3-6,11H,2,7,10H2,1H3
• InChI Key： HOHDYZFUHAZLIT-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Additional information on Benzenemethanamine, 2-(ethylamino)-

Benzenemethanamine, 2-(ethylamino)- (CAS No. 412278-85-4): A Comprehensive Overview

Benzenemethanamine, 2-(ethylamino)- (CAS No. 412278-85-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-aminoethyl)benzylamine, is characterized by its unique molecular structure, which consists of a benzyl group attached to an ethylamine moiety. The compound's chemical formula is C₉H₁₃N₂, and it has a molecular weight of 147.21 g/mol.

The synthesis of Benzenemethanamine, 2-(ethylamino)- can be achieved through various methods, including the reductive amination of benzyl chloride with ethylenediamine or the reaction of benzylamine with ethyl isocyanide. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity. The compound's solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for a wide range of applications in both laboratory and industrial settings.

In recent years, Benzenemethanamine, 2-(ethylamino)- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds. For instance, it has been used as a building block in the development of novel antiviral agents and anticancer drugs. The compound's ability to form stable derivatives through functional group modifications has made it an attractive candidate for drug discovery and development.

Research published in the Journal of Medicinal Chemistry has highlighted the potential of Benzenemethanamine, 2-(ethylamino)- in the treatment of neurodegenerative diseases. Studies have shown that derivatives of this compound can effectively cross the blood-brain barrier and exhibit neuroprotective properties. These findings have opened up new avenues for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, Benzenemethanamine, 2-(ethylamino)- has also found use in analytical chemistry. Its unique spectral properties make it a valuable tool in chromatographic techniques such as gas chromatography (GC) and liquid chromatography (LC). The compound's distinct retention times and peak shapes allow for accurate quantification and identification in complex mixtures, making it an essential reagent in quality control and analytical laboratories.

The safety profile of Benzenemethanamine, 2-(ethylamino)- is an important consideration for its use in various applications. Extensive toxicological studies have shown that the compound is generally well-tolerated at low concentrations. However, like many organic compounds, it should be handled with appropriate precautions to avoid skin contact and inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

In conclusion, Benzenemethanamine, 2-(ethylamino)- (CAS No. 412278-85-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique chemical properties and potential therapeutic benefits make it a valuable asset in the development of new drugs and analytical methods. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.